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Introduction

ER-000444793 is a potent and specific small molecule inhibitor of the mitochondrial
permeability transition pore (mPTP), a critical regulator of cell death pathways.[1][2][3] Unlike
classical mPTP inhibitors such as Cyclosporin A (CsA), ER-000444793 acts through a
mechanism independent of cyclophilin D (CypD), making it a valuable tool for investigating the
nuanced regulation of the mPTP and for developing novel therapeutics targeting mitochondrial
dysfunction.[1][2][4] This document provides a detailed protocol for utilizing ER-000444793 in a
calcium retention capacity (CRC) assay to assess its inhibitory effect on mPTP opening.

The CRC assay is a robust method to quantify the susceptibility of isolated mitochondria to
calcium-induced mPTP opening.[5][6][7] By measuring the amount of calcium that mitochondria
can sequester before the pore opens, researchers can effectively screen and characterize
potential MPTP modulators.

Mechanism of Action Signaling Pathway

The following diagram illustrates the proposed signaling pathway for calcium-induced mPTP
opening and the inhibitory action of ER-000444793. Under conditions of cellular stress,
excessive calcium accumulation in the mitochondrial matrix triggers the opening of the mPTP,
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leading to mitochondrial swelling, rupture, and subsequent cell death. ER-000444793 directly
inhibits the mPTP, preventing its opening and preserving mitochondrial integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1671604?utm_src=pdf-body
https://www.benchchem.com/product/b1671604?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ER-000444793.html
https://www.researchgate.net/publication/310836394_Identification_of_ER-000444793_a_Cyclophilin_D-independent_inhibitor_of_mitochondrial_permeability_transition_using_a_high-throughput_screen_in_cryopreserved_mitochondria
https://www.selleckchem.com/products/er-000444793.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6316178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6316178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9286464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9286464/
https://www.bmglabtech.com/en/application-notes/calcium-retention-capacity-assay-evaluates-inhibition-of-mitochondrial-permeability-transition-pore/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6802505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6802505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6802505/
https://www.benchchem.com/product/b1671604#how-to-perform-a-calcium-retention-capacity-assay-with-er-000444793
https://www.benchchem.com/product/b1671604#how-to-perform-a-calcium-retention-capacity-assay-with-er-000444793
https://www.benchchem.com/product/b1671604#how-to-perform-a-calcium-retention-capacity-assay-with-er-000444793
https://www.benchchem.com/product/b1671604#how-to-perform-a-calcium-retention-capacity-assay-with-er-000444793
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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